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Belotecan RDI Management Guidelines

The table below summarizes dose adjustment guidelines from a phase 2b study where Belotecan was

administered at 0.5 mg/m? as a 30-minute intravenous infusion for five consecutive days, every three

weeks [1] [2].

Action: Treatment
Suspension (Max 2 weeks;

Action: Dose .
Action: Treatment

Parameter o Reduction (Belotecan . . .
re-evaluate within 2 Discontinuation
reduced by 0.1 mg/m?)
weeks)
Absolute < 1,500/pL [1] [2] 1,000-1,500/pL upon < 1,000/uL [1] [2]

Neutrophil Count
(ANC)

Platelet Count

Febrile
Neutropenia

< 100,000/uL [1] [2]

Present (ANC < 1,000/uL
and temperature > 38.5°C)

[1][2]

re-evaluation [1] [2]

75,000-100,000/pL < 75,000/uL [1] [2]
upon re-evaluation [1]

[2]

Upon amelioration [1] Non-amelioration [1]

[2] 2]
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Action: Treatment .
. Action: Dose )
Suspension (Max 2 weeks; Action: Treatment

Parameter o Reduction (Belotecan . . .
re-evaluate within 2 Discontinuation
reduced by 0.1 mg/m?)
weeks)
Non- Grade 3/4 (excl. alopecia, Decreased to Grade 1/2  Persistent Grade 3/4
Hematological anorexia, nausea, vomiting)  upon re-evaluation [1] [1] [2]
Toxicity [1][2] [2]

RDI Calculation and Clinical Context

¢ RDI Formula: In the cited studies, RDI was calculated to measure treatment tolerability. The formula
used was [1] [2]: $$ \mathrm{RDI} = \left( {\frac{{\mathrm{Actual, total, dose}}}{{\mathrm{Actual, total,
injection, days}}H\bigg/{\frac{{\mathrm{Planned, total, dose}}}{{\mathrm{Planned, total, injection,
days}}}} \right) \times 100% $$

¢ Clinical Context: One study reported that a significantly higher proportion of patients receiving
Belotecan completed all six planned treatment cycles (53%) compared to those receiving topotecan
(35%), indicating better tolerability and a key factor in maintaining a higher RDI [1] [2]. Be aware that
hematologic toxicities are common; one study found grade 3/4 anemia and thrombocytopenia were
significantly more prevalent with Belotecan/cisplatin combination therapy [3].

Dose Management Workflow

The diagram below visualizes the dose modification protocol based on the guidelines above.
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Start of Cycle
Belotecan 0.5 mg/m?

ANC, Platelets, etc.

-

Pre-Dose Lab Chec9

ANC <1,500/uL
OR Platelets <100,000/pL
OR Gr 3/4 Non-Hematologic

Next scheduled dose HOLD D qse All parameters ext scheduled dose
Re-evaluate within 2 weeks acceptable
Re-check: ANC 1,000-1,500/uL [Re-check: ANC <1,000/pL Parameters
OR Platelets 75,000-100,000/uL | OR Platelets <75,000/uL normalized

OR Improved Gr 3/4 OR Persistent Gr 3/4

REDUCE Dose DISCONTINUE PROCEED

Belotecan -0.1 mg/m? Treatment with planned dose

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548600#optimizing-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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